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Introduction
Ethychlozate is a plant growth regulator with auxin-like activity utilized in citrus cultivation,

primarily for Satsuma mandarins.[1] Its application serves a dual purpose: fruit thinning at an

early stage and enhancement of fruit quality at a later stage of development.[2] Ethychlozate
stimulates ethylene production, which leads to the formation of an abscission layer in young

fruit, causing smaller fruitlets to drop.[1] This thinning effect reduces competition among the

remaining fruits, leading to a more uniform and larger fruit size at harvest.[2] Furthermore, later

applications can accelerate fruit coloration and increase the concentration of soluble solids,

thereby improving the overall quality and flavor of the citrus fruit.[2] This document provides

detailed application notes and experimental protocols for the effective use of Ethychlozate in

citrus orchards for research and development purposes.

Mechanism of Action
Ethychlozate exhibits auxin-like physiological activity. Its primary mode of action involves the

stimulation of ethylene biosynthesis within the plant tissues. This elevated ethylene level

promotes the development of an abscission layer at the base of the fruitlet peduncle, leading to

the selective dropping of smaller, less developed fruits. Beyond its role in fruit thinning,

Ethychlozate is translocated to the root system, where it can enhance root activity. This

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b7819268?utm_src=pdf-interest
https://www.benchchem.com/product/b7819268?utm_src=pdf-body
https://www.ishs.org/ishs-article/1065_157
https://www.jircas.go.jp/sites/default/files/publication/jarq/20-1-048-059_0.pdf
https://www.benchchem.com/product/b7819268?utm_src=pdf-body
https://www.ishs.org/ishs-article/1065_157
https://www.jircas.go.jp/sites/default/files/publication/jarq/20-1-048-059_0.pdf
https://www.jircas.go.jp/sites/default/files/publication/jarq/20-1-048-059_0.pdf
https://www.benchchem.com/product/b7819268?utm_src=pdf-body
https://www.benchchem.com/product/b7819268?utm_src=pdf-body
https://www.benchchem.com/product/b7819268?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7819268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


systemic effect is believed to contribute to improved water and nutrient uptake, ultimately

enhancing fruit quality. Additionally, later-season applications have been observed to accelerate

the degradation of chlorophyll in the fruit peel and promote the synthesis of carotenoid

pigments, resulting in earlier and more uniform fruit color. Ethychlozate has also been shown

to induce a degree of water stress in the tree, which can lead to an increase in the

concentration of soluble solids (°Brix) in the fruit juice.

Application Notes
Target Citrus Cultivars
The primary citrus variety for which Ethychlozate application has been extensively studied and

commercially applied is the Satsuma mandarin (Citrus unshiu Marc.). Research has focused on

both early and common Satsuma cultivars.

Application Timing and Concentration
The timing and concentration of Ethychlozate application are critical to achieving the desired

outcome, whether it be fruit thinning or quality improvement.

Objective

Application Timing

(Days After Full

Bloom - DAFB)

Young Fruit

Diameter

Recommended

Concentration

Fruit Thinning 35 - 45 days 20 - 25 mm
100 - 200 ppm (0.01%

- 0.02%)

Fruit Quality

Improvement
70 - 80 days 30 - 50 mm

67 - 100 ppm

(0.0067% - 0.01%)

Note: The optimal timing and concentration can vary depending on the specific cultivar,

environmental conditions, and tree vigor. Preliminary trials are recommended to determine the

most effective rates for a particular orchard.

Preparation of Spray Solution
Calculation of Active Ingredient: Determine the required amount of Ethychlozate formulation

based on the desired final concentration (in ppm) and the total volume of the spray solution.
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Dissolving the Formulation: Add the calculated amount of Ethychlozate to a small amount of

water to create a concentrated pre-mix. Stir until the formulation is completely dissolved.

Dilution: Fill the spray tank with half the required volume of water. Add the pre-mix to the

tank.

Adjuvants: If required, add a non-ionic surfactant to the spray solution to improve coverage

and absorption. Follow the manufacturer's recommendations for the surfactant rate.

Final Volume: Add the remaining water to the spray tank to reach the final desired volume.

Agitate the solution continuously to ensure uniform mixing.

Experimental Protocols
Field Trial for Efficacy Evaluation
Objective: To evaluate the efficacy of Ethychlozate on fruit thinning and fruit quality of a target

citrus cultivar.

Experimental Design: The recommended experimental design is a Randomized Complete

Block Design (RCBD). This design helps to minimize the effects of field variability.

Treatments:

T1: Untreated Control (no spray)

T2: Water Spray Control (vehicle)

T3: Ethychlozate at 100 ppm (for fruit thinning, applied 35-45 DAFB)

T4: Ethychlozate at 150 ppm (for fruit thinning, applied 35-45 DAFB)

T5: Ethychlozate at 75 ppm (for quality improvement, applied 70-80 DAFB)

Replications: A minimum of 4-5 replications (blocks) are recommended.

Experimental Unit: Each experimental unit should consist of a single, healthy, and uniform

citrus tree. To avoid spray drift between treatments, a buffer tree should be left between each

treated tree.
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Materials:

Mature citrus trees of the target cultivar

Ethychlozate formulation

Non-ionic surfactant

Calibrated sprayer (e.g., backpack sprayer for small plots or airblast sprayer for larger plots)

Personal Protective Equipment (PPE)

Flagging tape for marking trees

Data collection sheets

Procedure:

Tree Selection and Marking: Select uniform and healthy trees for the experiment. Mark each

tree with a unique identifier and the corresponding treatment and block number.

Pre-treatment Data Collection: Before the first application, measure and record the initial fruit

set on several representative branches of each tree.

Application of Treatments:

Prepare the spray solutions for each treatment as described in section 3.3.

Apply the treatments at the designated timings (DAFB).

Ensure thorough coverage of the entire tree canopy, including foliage and fruit, until the

point of runoff. The spray volume will depend on the tree size, but a typical volume for

mature trees is around 8-12 liters per tree.

Apply treatments in the early morning or late evening to avoid high temperatures and

wind.

Post-treatment Data Collection:
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Fruit Drop: At 14 and 28 days after the thinning application, count the number of fruit that

have dropped from the marked branches.

Fruit Quality Assessment: At commercial maturity, harvest a random sample of 20-30 fruits

from each tree for quality analysis.

Assessment of Fruit Quality Parameters
The following parameters should be measured for each fruit sample:
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Parameter Methodology

Fruit Weight (g)
Weigh individual fruits using a calibrated digital

balance.

Fruit Size (mm)
Measure the equatorial diameter and height of

each fruit using a digital caliper.

Peel Color

Measure the peel color using a chromameter

(e.g., Minolta CR-400). Record the L, a, and b*

values. The a/b ratio is often used as a color

index for citrus.

Peel Thickness (mm)
After cutting the fruit in half, measure the peel

thickness at the equator using a digital caliper.

Juice Content (%)

Weigh the fruit, extract the juice using a juicer,

and weigh the juice. Calculate the juice content

as (juice weight / fruit weight) * 100.

Total Soluble Solids (TSS, °Brix)
Measure the TSS of the juice using a digital

refractometer.

Titratable Acidity (TA, %)

Titrate a known volume of juice with a

standardized sodium hydroxide (NaOH) solution

(e.g., 0.1 N) to a pH of 8.2. Express the result as

a percentage of citric acid.

TSS/TA Ratio
Calculate the ratio of TSS to TA. This is a key

indicator of fruit maturity and taste.

Fruit Firmness (N)
Measure the firmness of the fruit using a

penetrometer with an appropriate probe size.

Data Presentation
The collected quantitative data should be summarized in clearly structured tables for easy

comparison between treatments.

Table 1: Effect of Ethychlozate on Fruit Thinning and Yield
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Treatment
Application
Time
(DAFB)

Concentrati
on (ppm)

Fruit Drop
(%)

Final Fruit
Number per
Tree

Yield (
kg/tree )

Control - 0

Water Spray - 0

Ethychlozate 35-45 100

Ethychlozate 35-45 150

Ethychlozate 70-80 75

Table 2: Effect of Ethychlozate on Fruit Quality Parameters

Treatmen
t

Avg. Fruit
Weight
(g)

Avg. Fruit
Diameter
(mm)

Peel
Color
(a/b)

TSS
(°Brix)

TA (%)
TSS/TA
Ratio

Control

Water

Spray

Ethychloza

te (100

ppm, 35-45

DAFB)

Ethychloza

te (150

ppm, 35-45

DAFB)

Ethychloza

te (75 ppm,

70-80

DAFB)
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Caption: Signaling pathway of Ethychlozate in citrus.
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Start: Experimental Setup
(Randomized Complete Block Design)

Tree Selection & Marking

Pre-treatment Data Collection
(Initial Fruit Set)

Treatment Application
(Ethychlozate Spray at specific DAFB)
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(Fruit Drop Count)
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Caption: Experimental workflow for Ethychlozate trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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